Cas no 90208-44-9 (2(1H)-Pyridinone, 3,4-dihydro-6-methyl-5-(3-methyl-1-oxobutyl)-)

• Product Name: 2(1H)-Pyridinone, 3,4-dihydro-6-methyl-5-(3-methyl-1-oxobutyl)-
• CAS No: 90208-44-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 791919
• PubChem ID: 71429720
• Update Time: 2025-04-19

2(1H)-Pyridinone, 3,4-dihydro-6-methyl-5-(3-methyl-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3,4-dihydro-6-methyl-5-(3-methyl-1-oxobutyl)-
• 6-methyl-5-(3-methylbutanoyl)-3,4-dihydro-1H-pyridin-2-one
• DTXSID00848388
• 90208-44-9
• 6-Methyl-5-(3-methylbutanoyl)-3,4-dihydropyridin-2(1H)-one

• Inchi： 1S/C11H17NO2/c1-7(2)6-10(13)9-4-5-11(14)12-8(9)3/h7H,4-6H2,1-3H3,(H,12,14)
• InChI Key： PBHFUDQKFHTZDO-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)C1=C(C)NC(CC1)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų